Cas no 58970-19-7 (4-Chloro-4'-methoxybiphenyl)

• Product Name: 4-Chloro-4'-methoxybiphenyl
• CAS No: 58970-19-7
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD01318447
• CID: 340314
• PubChem ID: 612791
• Update Time: 2025-05-21

4-Chloro-4'-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-methoxy-1,1'-biphenyl
• 1,1'-Biphenyl, 4-chloro-4'-methoxy-
• BS-28997
• 4-Chloro-4'-methoxy-1,1'-biphenyl #
• 4'-chloro-4-methoxy-biphenyl
• 58970-19-7
• 1-chloro-4-(4-methoxyphenyl)benzene
• Anisole, p-(p-chlorophenyl)-
• DTXSID20346497
• AKOS015907856
• 4-Chloro-4'-methoxybiphenyl
• SCHEMBL3947663
• PUVSUQVVUYQOBK-UHFFFAOYSA-N
• E80293
• MFCD01318447
• A869309
• CS-0191525

• MDL： MFCD01318447
• Inchi： 1S/C13H11ClO/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,1H3
• InChI Key： PUVSUQVVUYQOBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 218.04993
• Monoisotopic Mass: 218.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-4'-methoxybiphenyl

Recent Advances in the Study of 4-Chloro-4'-methoxybiphenyl (CAS: 58970-19-7) in Chemical Biology and Pharmaceutical Research

4-Chloro-4'-methoxybiphenyl (CAS: 58970-19-7) is a biphenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its chloro and methoxy functional groups, has been investigated for its role as an intermediate in the synthesis of more complex molecules, as well as for its biological activities. Recent studies have explored its utility in drug discovery, material science, and as a probe for understanding biological mechanisms.

One of the key areas of interest is the compound's potential as a building block for the synthesis of bioactive molecules. Researchers have utilized 4-Chloro-4'-methoxybiphenyl in the development of novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. Its structural features allow for facile modifications, enabling the creation of libraries of derivatives with diverse pharmacological properties. Recent publications highlight its use in the design of selective inhibitors targeting specific kinases, with promising results in preclinical models.

In addition to its role in drug discovery, 4-Chloro-4'-methoxybiphenyl has been studied for its photophysical properties. The biphenyl core, combined with the electron-donating methoxy group and electron-withdrawing chloro group, makes it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in material science have demonstrated its ability to enhance the efficiency and stability of these devices, opening new avenues for its application beyond traditional pharmaceutical uses.

Another significant area of research involves the compound's potential as a probe for studying biological systems. Its ability to interact with specific proteins and enzymes has been leveraged to gain insights into cellular processes. For instance, studies have shown that 4-Chloro-4'-methoxybiphenyl can modulate the activity of certain cytochrome P450 enzymes, which are involved in drug metabolism. This property is particularly valuable in the field of toxicology, where understanding drug-drug interactions is crucial.

Despite these promising developments, challenges remain in the optimization of 4-Chloro-4'-methoxybiphenyl for clinical and industrial applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Recent efforts have focused on structural modifications to improve these properties while retaining the compound's beneficial activities. Collaborative studies between chemists, biologists, and material scientists are expected to drive future breakthroughs in this area.

In conclusion, 4-Chloro-4'-methoxybiphenyl (CAS: 58970-19-7) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, underscore its importance as a subject of ongoing investigation. As research continues to uncover new uses and optimize its properties, this compound is poised to make significant contributions to science and technology.